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For Researchers, Scientists, and Drug Development Professionals

Introduction
Delphinidin chloride, a prominent member of the anthocyanidin class of flavonoids, is a

natural pigment responsible for the vibrant blue and red hues of many fruits and flowers.[1][2]

[3] Beyond its role as a colorant, delphinidin chloride has garnered significant scientific

interest for its potent antioxidant, anti-inflammatory, and anti-cancer properties.[1][4] This

document provides detailed application notes and protocols for utilizing delphinidin chloride in

various cell-based assays, offering a valuable resource for researchers investigating its

therapeutic potential.

Delphinidin chloride exerts its biological effects through the modulation of multiple key

signaling pathways.[4][5][6] These include the PI3K/Akt/mTOR, MAPK, and NF-κB pathways,

which are crucial regulators of cell proliferation, survival, and inflammation.[3][4] By influencing

these pathways, delphinidin chloride can induce apoptosis, inhibit cell growth, and suppress

inflammatory responses in various cell types.[2][4][6]

Data Presentation: Quantitative Data Summary
The following tables summarize the reported inhibitory concentrations (IC50) of delphinidin
chloride in various cancer cell lines, providing a reference for dose-selection in experimental

design.
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Table 1: IC50 Values of Delphinidin Chloride in Human Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Reference

A431 Skin Cancer 18 [5]

LXFL529L Lung Cancer 33 [5]

A549 Lung Cancer 55 [7]

NCI-H441 Lung Cancer 58 [7]

SK-MES-1 Lung Cancer 44 [7]

HCT116 Colon Cancer 110 [7]

LoVo Colon Cancer 38 [7]

HT29 Colon Cancer 35 [7]

22Rν1 Prostate Cancer 90 [7]

HL-60 Leukemia 1.9 [4]

MDA-MB-453 Breast Cancer 41.42 [8]

BT-474 Breast Cancer 60.92 [8]

MCF7 Breast Cancer 120 [9]

Table 2: Antioxidant Activity of Delphinidin Chloride

Assay IC50 (µM) Reference

DPPH Radical Scavenging 80 [9]

Signaling Pathways Modulated by Delphinidin
Chloride
Delphinidin chloride's multifaceted biological activities stem from its ability to interact with and

modulate several critical intracellular signaling cascades. Understanding these pathways is key

to elucidating its mechanism of action in cell-based studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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